Cas no 2413847-29-5 ((1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile)

• Product Name: (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile
• CAS No: 2413847-29-5
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5804816
• PubChem ID: 146049889
• Update Time: 2025-05-21

(1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-7563771
• 2413847-29-5
• rac-(1R,5S)-4-oxobicyclo[3.2.0]heptane-1-carbonitrile
• (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile

• Inchi： 1S/C8H9NO/c9-5-8-3-1-6(8)7(10)2-4-8/h6H,1-4H2/t6-,8+/m1/s1
• InChI Key： JZOMLTHJAVJEHS-SVRRBLITSA-N
• SMILES： O=C1CC[C@]2(C#N)CC[C@@H]21

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 40.9Ų

Additional information on (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile

Introduction to (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile (CAS No: 2413847-29-5)

The compound (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile (CAS No: 2413847-29-5) is a bicyclic structure with a nitrile group and a ketone moiety, making it a highly functionalized molecule with potential applications in organic synthesis and medicinal chemistry. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

Recent studies have highlighted the importance of bicyclic compounds like (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile in drug discovery. The bicyclo[3.2.0]heptane framework provides a rigid structure that can enhance molecular stability and bioavailability, which are critical factors in pharmaceutical development. The presence of the nitrile group further adds versatility to the molecule, enabling it to participate in various chemical reactions such as nucleophilic substitutions and additions.

The synthesis of (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile involves advanced organic chemistry techniques, including ring-closing metathesis and stereoselective oxidations. These methods ensure the formation of the desired stereochemistry at the 1R and 5S positions, which are crucial for the compound's biological activity.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules. Researchers have demonstrated that (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile can serve as a versatile building block for constructing complex natural product analogs and drug candidates. Its ability to undergo multiple transformations without compromising its core structure makes it an invaluable tool in modern organic synthesis.

In terms of biological activity, (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile has shown potential in inhibiting key enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders. Preclinical studies suggest that the compound's rigid bicyclic framework contributes to its high binding affinity to target proteins, making it a promising lead for drug development.

Furthermore, the use of computational chemistry techniques has provided deeper insights into the molecular interactions of (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile with biological targets. Molecular docking studies have revealed that the ketone and nitrile groups play critical roles in stabilizing interactions within enzyme active sites.

The environmental impact of synthesizing (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile has also been a topic of interest among chemists aiming to develop sustainable synthetic routes. Green chemistry approaches, such as catalytic asymmetric synthesis and solvent-free reactions, are being explored to minimize waste and reduce the carbon footprint associated with its production.

In conclusion, (1R,5S)-4-Oxobicyclo[3.2.0]heptane-1-carbonitrile (CAS No: 2413847-29-5) stands out as a significant molecule in contemporary organic chemistry due to its unique structure, versatile reactivity, and potential therapeutic applications.